Cas no 4448-72-0 (Benzeneacetic acid, a-(hydroxymethyl)-a-phenyl-)

• Product name: Benzeneacetic acid, a-(hydroxymethyl)-a-phenyl-
• CAS No: 4448-72-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 331638
• PubChem ID: 78192

Benzeneacetic acid, a-(hydroxymethyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(hydroxymethyl)-a-phenyl-
• 3-hydroxy-2,2-diphenylpropanoic acid
• 3-hydroxy-2,2-diphenylpropionic acid
• 3-hydroxy-2,2-diphenyl-propionic acid
• 3-Hydroxy-2,2-diphenyl-propionsaeure
• AC1L2UOV
• CTK4I8250
• EINECS 224-689-4
• HMS2193P05
• NSC16302
• SureCN6384616
• UNII-2XN606Z8DI
• Q27189052
• SCHEMBL6384616
• HMS3343J10
• 2XN606Z8DI
• NS00031432
• DTXSID70196186
• MLS001075457
• .ALPHA.-PHENYLTROPIC ACID
• CHEBI:109767
• SMR000639476
• BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-.ALPHA.-PHENYL-
• NSC 16302
• NSC-16302
• .ALPHA.-(HYDROXYMETHYL)-.ALPHA.-PHENYLBENZENEACETIC ACID
• 4448-72-0
• CHEMBL1889262
• NCGC00247444-01

• Inchi： InChI=1S/C15H14O3/c16-11-15(14(17)18,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,16H,11H2,(H,17,18)
• InChI Key： XENQGGFBIYOFES-UHFFFAOYSA-N
• SMILES： OCC(C1=CC=CC=C1)(C(=O)O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.243
• Boiling Point: 344.2°C at 760 mmHg
• Flash Point: 176.1°C
• Refractive Index: 1.609
• PSA: 57.53
• LogP: 2.04960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes